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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isophthaloyl dichloride (IPC), identified by CAS number 99-63-8, is a highly reactive aromatic

acyl chloride derived from isophthalic acid.[1][2] It serves as a fundamental building block in the

synthesis of a wide range of high-performance materials and complex organic molecules.[3][4]

Presented as a white to pale yellow crystalline solid, IPC is characterized by a pungent odor

and vigorous reactivity, particularly with nucleophiles like water, alcohols, and amines.[5][6]

This reactivity is harnessed in industrial and laboratory settings for polycondensation reactions,

leading to the formation of robust polymers such as aramids (aromatic polyamides), polyesters,

and polyarylates.[3][7]

For professionals in research and drug development, isophthaloyl dichloride is not only a

precursor to advanced materials with potential biomedical applications but also a key

intermediate in the synthesis of specialty chemicals and pharmacologically active scaffolds.[4]

[5] Its rigid benzenoid structure and bifunctional nature allow for the precise construction of

well-defined molecular architectures. This guide provides a comprehensive technical overview

of its properties, synthesis, experimental protocols, and applications relevant to the scientific

community.
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The fundamental properties of isophthaloyl dichloride are summarized in the table below.

Due to its specific melting range, the compound may exist as a solid, liquid, or a supercooled

melt at ambient temperatures.[8][9]

Property Value

CAS Number 99-63-8[2]

IUPAC Name benzene-1,3-dicarbonyl chloride[2]

Molecular Formula C₈H₄Cl₂O₂[2]

Molecular Weight 203.02 g/mol [2]

Appearance White to pale yellow crystalline solid/mass[5][10]

Melting Point 42-45 °C[8]

Boiling Point 276 °C (lit.)[11]

Density 1.39 g/cm³ at 17 °C[8][9]

Vapor Pressure 0.04 hPa at 25 °C[8]

Flash Point 180 °C (356 °F) - closed cup[8][11]

Solubility

Soluble in ether, chloroform, benzene, and other

organic solvents.[6][10][12] Reacts vigorously

with water and alcohols.[5][6][13]

Refractive Index 1.570 at 47 °C[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quality control of isophthaloyl
dichloride. Key spectral data are compiled below.
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Technique Key Signals / Information

Infrared (IR) Spectroscopy
IR: 13750 (Sadtler Research Laboratories Prism

Collection)[5]

¹H NMR Spectroscopy

Spectra available in databases (e.g.,

SpectraBase).[5] Aromatic protons are expected

in the δ 7.5-8.5 ppm range.

¹³C NMR Spectroscopy

Spectra available in databases.[5] Carbonyl

carbons (C=O) are expected around δ 165-170

ppm. Aromatic carbons appear in the δ 125-135

ppm region.

Mass Spectrometry (GC-MS)

Molecular Ion (M⁺) peak expected at m/z ≈ 202,

with characteristic isotopic pattern for two

chlorine atoms (M+2, M+4).[5]

Synthesis and Key Reactions
Synthesis of Isophthaloyl Dichloride
The most common industrial and laboratory synthesis of isophthaloyl dichloride involves the

chlorination of isophthalic acid.[5] Thionyl chloride (SOCl₂) is a frequently used chlorinating

agent, often in the presence of a catalytic amount of an N,N-dimethylamide like DMF.[3][5]

Phosgene is also used as a chlorinating agent in some processes.[14] The reaction proceeds

by converting the carboxylic acid groups into highly reactive acyl chloride groups.
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+ 2 SO₂ + 2 HCl
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Isophthaloyl Dichloride
(CAS 99-63-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221377#isophthaloyl-dichloride-cas-number-99-63-
8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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